Cas no 17200-48-5 (Calcium dibenzyl dimaleate)
Calcium dibenzyl dimaleate structure
Product Name:Calcium dibenzyl dimaleate
CAS No:17200-48-5
MF:C22H18CaO8
MW:450.451526165009
CID:232741
Update Time:2023-08-03
Calcium dibenzyl dimaleate Chemical and Physical Properties
Names and Identifiers
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- 2-Butenedioic acid(2Z)-, mono(phenylmethyl) ester, calcium salt (9CI)
- Calcium dibenzyl dimaleate
- Bis[(Z)-4-(benzyloxy)-4-oxo-2-butenoic acid] calcium salt
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- Inchi: 1S/2C11H10O4.Ca/c2*12-10(13)6-7-11(14)15-8-9-4-2-1-3-5-9;/h2*1-7H,8H2,(H,12,13);/q;;+2/p-2/b2*7-6-;
- InChI Key: YDFZSTMOFBLSJC-SVDRMMRJSA-L
- SMILES: [Ca+2].O(C(/C=C\C(=O)[O-])=O)CC1C=CC=CC=1.O(C(/C=C\C(=O)[O-])=O)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 246
- Topological Polar Surface Area: 133
Calcium dibenzyl dimaleate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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